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Compound of Interest

Compound Name: SRI-41315

Cat. No.: B8236649 Get Quote

FOR RESEARCH USE ONLY. NOT FOR HUMAN OR VETERINARY USE.

This document provides essential safety and logistical information for researchers, scientists,

and drug development professionals handling SRI-41315. The following guidelines are based

on standard laboratory practices for handling research chemicals. Users should always consult

local regulations and institutional safety protocols.

Personal Protective Equipment (PPE)
When handling SRI-41315, it is imperative to use appropriate personal protective equipment to

minimize exposure and ensure personal safety.

PPE Category Recommended Equipment

Eye Protection Chemical safety goggles or a face shield.

Hand Protection
Chemical-resistant gloves (e.g., nitrile,

neoprene).

Body Protection Laboratory coat.

Respiratory Protection

Use in a well-ventilated area. A fume hood is

recommended for handling the powder form to

avoid inhalation of dust.
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Handling and Storage
Proper handling and storage are crucial to maintain the integrity of SRI-41315 and to prevent

accidental exposure.

Parameter Guideline

Handling

Avoid contact with skin and eyes. Avoid

inhalation of dust. Handle in a well-ventilated

area, preferably in a chemical fume hood.

Storage (Powder)

Store at -20°C for long-term storage (up to 3

years) or at 4°C for short-term storage (up to 2

years).[1]

Storage (In Solvent)
Store at -80°C for up to 6 months or at -20°C for

up to 1 month.[2][3]

Shipping
Shipped at ambient temperature as a non-

hazardous chemical.[4]

Spill and Disposal Plan
In the event of a spill or for routine disposal, follow these procedures in accordance with local

and institutional regulations.
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Procedure Action

Spill Cleanup

1. Evacuate the area.2. Wear appropriate

PPE.3. For solid spills, carefully sweep or scoop

up the material to avoid creating dust.4. For

liquid spills, absorb with an inert material (e.g.,

vermiculite, sand).5. Place the contained

material in a sealed, labeled container for

disposal.6. Clean the spill area with a suitable

solvent and then with soap and water.

Disposal

Dispose of waste material in accordance with all

applicable federal, state, and local

environmental regulations for chemical waste.

Experimental Protocols
SRI-41315 is an eRF1 degrader that acts as a molecular glue to suppress premature

termination codons (PTCs).[5] It has been shown to restore CFTR function in cells with

nonsense mutations.[6]

Western Blot Analysis for eRF1 Depletion
This protocol is based on studies demonstrating SRI-41315's mechanism of action.[1][3]

Objective: To assess the effect of SRI-41315 on the levels of eukaryotic release factor 1

(eRF1).

Materials:

Cells expressing a nonsense mutation (e.g., CFTR-G542X 16HBEge G542X cells)[1]

SRI-41315

(S)-MG132 (proteasome inhibitor)

MLN4924 (neddylation inhibitor)
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Cell lysis buffer

Primary antibody against eRF1

Secondary antibody

Chemiluminescent substrate

Procedure:

Culture cells to the desired confluency.

Treat cells with 5 µM SRI-41315 for 20 hours.[1][3]

For control experiments, co-treat cells with SRI-41315 and either (S)-MG132 or MLN4924.[3]

After incubation, wash the cells with PBS and lyse them.

Determine protein concentration using a standard assay (e.g., BCA).

Separate proteins by SDS-PAGE and transfer them to a membrane.

Probe the membrane with the primary antibody against eRF1.

Incubate with the appropriate secondary antibody.

Visualize the protein bands using a chemiluminescent substrate.

Expected Results: Treatment with SRI-41315 is expected to result in a depletion of eRF1

levels.[1][3] This degradation is mediated by the proteasome, as co-treatment with the

proteasome inhibitor (S)-MG132 should prevent the SRI-41315-mediated degradation of eRF1.

[3]

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the proposed signaling pathway of SRI-41315 and the

experimental workflow for assessing its activity.
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Caption: Mechanism of SRI-41315 action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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